Cas no 6739-79-3 (2-Oxo-1-pyrrolidinebutyramide)

• Product Name: 2-Oxo-1-pyrrolidinebutyramide
• CAS No: 6739-79-3
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 524050
• Update Time: 2025-04-24

2-Oxo-1-pyrrolidinebutyramide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinebutanamide,2-oxo-
• 2-OXO-1-PYRROLIDINEBUTYRAMIDE
• 4-(2-oxopyrrolidin-1-yl)butanamide
• 4-(2-oxo-pyrrolidino)-butyramide
• AC1L6MTS
• AC1Q4ZMH
• AC1Q4ZMI
• NSC163933
• SureCN4575280
• 2-Oxo-1-pyrrolidinebutyramide

• Inchi： 1S/C8H14N2O2/c9-7(11)3-1-5-10-6-2-4-8(10)12/h1-6H2,(H2,9,11)
• InChI Key： KQLVAZDDYFIGGO-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CCCC(N)=O

Computed Properties

• Exact Mass: 170.10562

Experimental Properties

• PSA: 63.4
• LogP: 0.51250

Additional information on 2-Oxo-1-pyrrolidinebutyramide

2-Oxo-1-Pyrrolidinebutanamide (CAS No. 6739-79-3): A Comprehensive Overview

2-Oxo-1-pyrrolidinebutanamide (CAS No. 6739-79-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also referred to as 4-pyrrolidone butanamide, is characterized by its unique chemical structure, which combines a pyrrolidone ring with an amide functional group. The pyrrolidone ring contributes to the compound's stability and reactivity, while the amide group enhances its solubility and bioavailability.

Recent studies have highlighted the potential of 2-oxo-1-pyrrolidinebutanamide in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve drug solubility and absorption. For instance, a 2023 study published in *Journal of Pharmaceutical Sciences* demonstrated that 4-pyrrolidone butanamide could significantly enhance the bioavailability of poorly soluble anticancer agents by forming stable nanoparticles.

The synthesis of 2-oxo-1-pyrrolidinebutanamide involves a multi-step process that typically starts with the preparation of pyrrolidone derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has reduced reaction times and improved yields, making the production of 4-pyrrolidone butanamide more scalable for industrial applications.

In terms of physical properties, 2-oxo-1-pyrrolidinebutanamide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its thermal stability makes it suitable for high-temperature applications, such as in polymer manufacturing or as an additive in thermoplastics.

The compound's reactivity is another area of active research. Studies have shown that 4-pyrrolidone butanamide can undergo various transformations, including nucleophilic additions and cyclizations. These reactions are being explored for their potential in synthesizing complex molecules with therapeutic value. For example, a 2023 paper in *Organic Process Research & Development* reported the use of 2-oxo-1-pyrrolidinebutanamide as an intermediate in the synthesis of novel antibiotics.

From an environmental perspective, the biodegradability of 4-pyrrolidone butanamide has been a topic of interest. Recent tests indicate that it degrades efficiently under aerobic conditions, making it a more sustainable option compared to traditional organic compounds used in similar applications.

In conclusion, 2-oxo-1-pyrrolidinebutanamide (CAS No. 6739-79-3) is a multifaceted compound with promising applications across diverse industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for researchers and manufacturers alike.